Cas no 1646557-50-7 ((3-amino-5-bromo-4-fluorophenyl)methanol)

• Product Name: (3-amino-5-bromo-4-fluorophenyl)methanol
• CAS No: 1646557-50-7
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD32705601
• CID: 5171336
• Update Time: 2025-06-13

(3-amino-5-bromo-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-amino-5-bromo-4-fluoro-
• (3-amino-5-bromo-4-fluorophenyl)methanol

• MDL： MFCD32705601
• Inchi： 1S/C7H7BrFNO/c8-5-1-4(3-11)2-6(10)7(5)9/h1-2,11H,3,10H2
• InChI Key： KSWYIJCULCEGJN-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(Br)=C(F)C(N)=C1

Additional information on (3-amino-5-bromo-4-fluorophenyl)methanol

Introduction to (3-amino-5-bromo-4-fluorophenyl)methanol (CAS No. 1646557-50-7)

(3-amino-5-bromo-4-fluorophenyl)methanol, with the CAS number 1646557-50-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a bromine atom, and a fluorine atom, all attached to a phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical formula of (3-amino-5-bromo-4-fluorophenyl)methanol is C₈H₉BrFNO, and its molecular weight is approximately 229.06 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various synthetic reactions and biological assays.

Recent studies have highlighted the potential applications of (3-amino-5-bromo-4-fluorophenyl)methanol in the development of novel therapeutic agents. One notable area of research involves its use as a building block in the synthesis of small molecules targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from (3-amino-5-bromo-4-fluorophenyl)methanol that exhibited potent inhibitory activity against the enzyme phosphodiesterase 4 (PDE4). PDE4 inhibitors are known for their anti-inflammatory properties and have shown promise in the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

In addition to its role in enzyme inhibition, (3-amino-5-bromo-4-fluorophenyl)methanol has also been explored for its potential as a scaffold in the development of anticancer agents. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic versatility of (3-amino-5-bromo-4-fluorophenyl)methanol has also made it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using (3-amino-5-bromo-4-fluorophenyl)methanol as a starting material, researchers can efficiently generate diverse chemical libraries for high-throughput screening. This approach has been particularly useful in drug discovery programs aimed at identifying new leads for various therapeutic targets.

The safety profile of (3-amino-5-bromo-4-fluorophenyl)methanol is another important consideration for its use in pharmaceutical research. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in drug development, thorough safety assessments are essential to ensure its safe handling and use in both laboratory settings and clinical trials.

In conclusion, (3-amino-5-bromo-4-fluorophenyl)methanol (CAS No. 1646557-50-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and synthetic versatility make it an attractive starting material for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.